Cas no 744245-06-5 (1-tert-butoxycarbonyl-2-phenyl-pyrrolidine-2-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-2-phenyl-pyrrolidine-2-carboxylic acid
• CAS No: 744245-06-5
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 2183813
• PubChem ID: 53411724
• Update Time: 2025-05-19

1-tert-butoxycarbonyl-2-phenyl-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Tert-butoxycarbonyl)-2-phenylpyrrolidine-2-carboxylic acid
• 1-tert-butoxycarbonyl-2-phenyl-pyrrolidine-2-carboxylic acid
• 1-[(TERT-BUTOXY)CARBONYL]-2-PHENYLPYRROLIDINE-2-CARBOXYLICACID
• 1-[(TERT-BUTOXY)CARBONYL]-2-PHENYLPYRROLIDINE-2-CARBOXYLIC ACID
• EN300-1428840
• AKOS034131227
• DA-30562
• 1-[(2-methylpropan-2-yl)oxycarbonyl]-2-phenylpyrrolidine-2-carboxylic acid
• Z1508713844
• 744245-06-5
• SCHEMBL15664940

• Inchi： 1S/C16H21NO4/c1-15(2,3)21-14(20)17-11-7-10-16(17,13(18)19)12-8-5-4-6-9-12/h4-6,8-9H,7,10-11H2,1-3H3,(H,18,19)
• InChI Key： SDGQQGAQSYWSGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1(C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.14705815Da
• Monoisotopic Mass: 291.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-tert-butoxycarbonyl-2-phenyl-pyrrolidine-2-carboxylic acid

1-Tert-Butoxycarbonyl-2-Phenyl-Pyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

The compound 1-Tert-Butoxycarbonyl-2-Phenyl-Pyrrolidine-2-Carboxylic Acid, identified by the CAS number CAS No. 744245-06-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of amino acids derivatives and has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted with a tert-butoxycarbonyl (Boc) group and a phenyl group at the 1 and 2 positions, respectively. The presence of these substituents imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the importance of 1-Tert-Butoxycarbonyl-2-Phenyl-Pyrrolidine-2-Carboxylic Acid in various biochemical pathways. The Boc group, a common protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. The phenyl group, on the other hand, contributes to the molecule's hydrophobicity and potential for interactions with biological targets. These features make the compound a valuable intermediate in the synthesis of complex molecules, including peptides and proteins.

The synthesis of CAS No. 744245-06-5 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and protection/deprotection strategies. Researchers have explored various methods to optimize the synthesis pathway, aiming to enhance yield and purity while minimizing environmental impact. Recent advancements in catalytic methods and green chemistry have been particularly promising in this regard.

In terms of physical properties, 1-Tert-Butoxycarbonyl-2-Phenyl-Pyrrolidine-2-Carboxylic Acid exhibits a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These characteristics are essential for its application in chromatographic separations and crystallization processes during drug formulation.

The biological activity of this compound has been extensively studied, particularly its role as an inhibitor of certain enzymes involved in inflammatory pathways. Preclinical studies have demonstrated that it exhibits potent anti-inflammatory effects by modulating key signaling molecules such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest potential therapeutic applications in conditions such as arthritis, inflammatory bowel disease, and neuroinflammation.

Moreover, recent research has explored the use of CAS No. 744245-06-5 as a precursor for drug delivery systems. Its ability to form stable complexes with various carriers makes it a promising candidate for targeted drug delivery applications. Additionally, its compatibility with biodegradable polymers has opened new avenues for its use in controlled-release formulations.

In conclusion, 1-Tert-Butoxycarbonyl-2-Phenyl-Pyrrolidine-2-Carboxylic Acid, or CAS No. 744245-06_5_, stands out as a versatile molecule with significant potential in both academic research and industrial applications. Its unique structure, coupled with its favorable physical and biological properties, positions it as a valuable asset in the development of novel therapeutic agents and advanced drug delivery systems.